BENGHE Foundational & Exploratory

Check Availability & Pricing

Tin(ll) Acrylate: A Technical Overview of
Chemical Properties and Potential Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tin(2+) acrylate

Cat. No.: B15175784

Introduction

Tin(ll) acrylate, with the chemical formula C6H604Sn, is a metal-organic compound that holds
potential for applications in polymer chemistry and materials science.[1] Its bifunctional nature,
possessing both a polymerizable acrylate group and a catalytically active tin(ll) center, makes it
a subject of interest for researchers in these fields. This technical guide provides a
comprehensive overview of the known chemical properties of tin(ll) acrylate, drawing from
available literature and data on analogous compounds. It is intended for researchers,
scientists, and professionals in drug development who are interested in the synthesis,
characterization, and potential applications of this compound.

Core Chemical Properties

Quantitative data on the specific physical and chemical properties of pure tin(ll) acrylate are not
extensively available in the public domain. However, based on the properties of related metal
acrylates and tin(ll) compounds, the following characteristics can be anticipated.
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Property Value Source/Analogy
Molecular Formula C6H604Sn [1]
Molecular Weight 260.82 g/mol [1]
CAS Number 94275-72-6 [1]

Expected to be a white to off- Analogy with other metal
Appearance . .

white solid acrylates.

_ _ Data not available. May

Melting Point )

decompose upon heating.

N ) Data not available. Likely to

Boiling Point .

decompose before boiling.

Expected to have low solubility

in non-polar organic solvents o )

. Analogy with zinc diacrylate
N and may show some solubility ] )

Solubility ) ] and observations of tin

in polar aprotic solvents.

acrylate copolymers.[2][3]

Copolymers have been

observed to swell in water.[2]

Expected to be sensitive to air

and moisture, with the tin(ll)

center being susceptible to ]

N o ) General knowledge of tin(ll)

Stability oxidation to tin(IV).[4] Some

tin(ll) coordination polymers,
however, exhibit stability in air

and moisture.

chemistry.[4]

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of pure tin(ll) acrylate is not explicitly

documented in the reviewed literature. However, a plausible synthesis route can be

extrapolated from the preparation of other metal acrylates and tin(ll) carboxylates. The most

probable method involves the reaction of a tin(ll) salt, such as tin(ll) chloride (SnClI2), with

acrylic acid or a salt of acrylic acid, like sodium acrylate.
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Hypothetical Synthesis of Tin(ll) Acrylate

Materials:

Tin(ll) chloride (SnCl2), anhydrous

Acrylic acid (CH2=CHCOOH)

Triethylamine (N(C2H5)3) or Sodium hydroxide (NaOH)
Anhydrous, deoxygenated solvent (e.g., tetrahydrofuran or toluene)

Inert gas (e.g., nitrogen or argon)

Protocol:

Reaction Setup: All glassware should be thoroughly dried and the reaction conducted under
an inert atmosphere to prevent the oxidation of the tin(ll) starting material.

Preparation of Tin(ll) Chloride Solution: Dissolve a known molar amount of anhydrous tin(ll)
chloride in the anhydrous, deoxygenated solvent in a reaction flask equipped with a
magnetic stirrer.

Neutralization of Acrylic Acid: In a separate flask, dissolve two molar equivalents of acrylic
acid in the same solvent. To this solution, slowly add two molar equivalents of a base (e.g.,
triethylamine or a solution of sodium hydroxide) at a low temperature (e.g., 0 °C) to form the
acrylate salt in situ. This step should also be carried out under an inert atmosphere.

Reaction: Slowly add the acrylate salt solution to the stirred tin(ll) chloride solution at room
temperature.

Precipitation and Isolation: The formation of tin(ll) acrylate, which is likely to be a solid,
should be observed as a precipitate. The reaction mixture is stirred for a specified period
(e.q., 12-24 hours) to ensure complete reaction.

Purification: The solid product is then isolated by filtration under an inert atmosphere,
washed with the anhydrous solvent to remove any unreacted starting materials and
byproducts, and dried under vacuum.
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Characterization Protocols

The characterization of the synthesized tin(ll) acrylate would be crucial to confirm its identity
and purity. The following techniques would be employed:

Infrared (IR) Spectroscopy: To identify the characteristic vibrational bands of the acrylate
group (C=C and C=0 stretching) and the Sn-O bond.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
presence of the acrylate protons and carbons. 11°Sn NMR would be essential to verify the +2
oxidation state of the tin center.

o Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm
its elemental composition.

o Elemental Analysis: To determine the percentage of carbon, hydrogen, and tin, and to verify
the empirical formula.

o Thermal Analysis (TGA/DSC): To assess the thermal stability of the compound and identify
decomposition temperatures.

Reactivity and Potential Applications
Polymerization

Tin(Il) acrylate can serve as a monomer in polymerization reactions. The acrylate functionality
allows it to undergo polymerization, typically initiated by free radical initiators, to form poly(tin(Il)
acrylate) or copolymers with other monomers. The tin(ll) center can also influence the
polymerization process, potentially acting as a catalyst. Tin(Il) compounds, such as tin(ll)
octoate, are well-known catalysts for ring-opening polymerization of cyclic esters.[5][6]

Potential in Drug Development and Biological Systems

While specific studies on the biological activity of tin(ll) acrylate are scarce, the broader class of
tin compounds has been investigated for its potential in drug development. Organotin
compounds have shown cytotoxic effects against various cancer cell lines, and their
mechanism of action is often attributed to their interaction with cellular membranes and the
inhibition of key enzymes.[7][8]
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The biological effects of tin compounds are complex and depend on the specific nature of the
organic and inorganic ligands attached to the tin center. It is hypothesized that tin compounds
can interfere with cellular signaling pathways, although a specific pathway for tin(ll) acrylate
has not been elucidated. The general biological activity of tin compounds suggests that they
may impact processes such as cell proliferation and inflammation.[9] Further research is
needed to explore the specific biological effects and potential therapeutic applications of tin(Il)
acrylate.

Visualizations

Experimental Workflow for Synthesis and
Characterization
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Figure 1: General experimental workflow for the synthesis and characterization of tin(ll)
acrylate.
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Disclaimer: This technical guide has been compiled from the best available scientific literature.
However, significant gaps exist in the publicly available data for tin(ll) acrylate. The provided
experimental protocols are hypothetical and based on established chemical principles for
related compounds. Researchers should exercise caution and perform thorough safety
assessments before attempting any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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